Cas no 2137625-83-1 (1-Cyclohexylbutane-2-sulfonyl chloride)

• Product Name: 1-Cyclohexylbutane-2-sulfonyl chloride
• CAS No: 2137625-83-1
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• CID: 5286204
• PubChem ID: 165606474
• Update Time: 2025-10-30

1-Cyclohexylbutane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681284
• 1-cyclohexylbutane-2-sulfonyl chloride
• 2137625-83-1
• 1-Cyclohexylbutane-2-sulfonyl chloride

• Inchi： 1S/C10H19ClO2S/c1-2-10(14(11,12)13)8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3
• InChI Key： ZNDRTQGOIGVTAP-UHFFFAOYSA-N
• SMILES： ClS(C(CC)CC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 238.0794287g/mol
• Monoisotopic Mass: 238.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Cyclohexylbutane-2-sulfonyl chloride

1-Cyclohexylbutane-2-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2137625-83-1, commonly referred to as 1-Cyclohexylbutane-2-sulfonyl Chloride, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its versatile applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The long-tail keyword "1-Cyclohexylbutane-2-sulfonyl Chloride" has garnered attention due to its unique chemical properties and potential for innovative uses.

1-Cyclohexylbutane-2-sulfonyl Chloride is a sulfonyl chloride derivative, characterized by its cyclohexyl group attached to a butane chain. The molecule's structure allows for a wide range of chemical reactions, making it a valuable intermediate in the synthesis of complex organic compounds. Recent studies have highlighted its role in the development of novel bioactive molecules, particularly in the context of drug discovery.

One of the most notable aspects of 1-Cyclohexylbutane-2-sulfonyl Chloride is its ability to participate in nucleophilic substitution reactions. This property has been extensively exploited in the synthesis of sulfonamides, which are critical components in many pharmaceutical agents. For instance, researchers have utilized this compound to develop new generations of antibiotics and anti-inflammatory drugs, demonstrating its importance in modern medicine.

In addition to its role in drug development, 1-Cyclohexylbutane-2-sulfonyl Chloride has found applications in the field of materials science. Its ability to form stable bonds with various substrates makes it an ideal candidate for the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged this compound to create materials with enhanced mechanical properties and thermal stability.

The synthesis of 1-Cyclohexylbutane-2-sulfonyl Chloride involves a multi-step process that begins with the preparation of the corresponding sulfonic acid derivative. This is followed by chlorination using thionyl chloride or other suitable reagents. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications.

From an environmental perspective, 1-Cyclohexylbutane-2-sulfonyl Chloride has been studied for its biodegradability and ecological impact. Recent research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 1-Cyclohexylbutane-2-sulfonyl Chloride (CAS No. 2137625-83-1) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, ensure that this compound will remain a focal point in various scientific disciplines for years to come.